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Compound of Interest

Compound Name: Daspei

Cat. No.: B149288 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with chemical compounds like Daspei. This guide

provides essential, immediate safety and logistical information for the proper handling and

disposal of Daspei, a fluorescent dye used for staining mitochondria in live cells. Adherence to

these protocols is critical to minimize risk and ensure the integrity of your research.

Personal Protective Equipment (PPE)
While the full toxicological properties of Daspei have not been thoroughly investigated, it is

crucial to handle it with caution.[1] The following table summarizes the recommended personal

protective equipment (PPE) to be used at all stages of handling, from preparation of stock

solutions to the final disposal of waste.
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PPE Category Recommended Equipment Key Considerations

Hand Protection

Double gloving with nitrile

gloves or wearing butyl rubber

gloves.

Daspei stock solutions are

prepared in Dimethyl Sulfoxide

(DMSO), which can facilitate

the absorption of substances

through the skin. Standard

nitrile gloves may not offer

sufficient protection against

DMSO. Always inspect gloves

for any signs of degradation or

perforation before use.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect against accidental

splashes of Daspei solutions.

A face shield may be

necessary when handling

larger quantities.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area.

If there is a risk of

aerosolization or if working

with the powder outside of a

chemical fume hood, a dust

mask or appropriate respirator

should be considered.

Experimental Protocol: Mitochondrial Staining in
Live Cells
This protocol outlines the standard procedure for staining mitochondria in live cells using

Daspei.

Preparation of Daspei Stock Solution
Dissolve Daspei in DMSO to create a 10 mM stock solution.
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Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots and store at

-20°C or -80°C, protected from light.

Preparation of Daspei Working Solution
Dilute the Stock Solution: Immediately before use, dilute the 10 mM stock solution with a pre-

warmed, serum-free cell culture medium or Phosphate-Buffered Saline (PBS) to a final

concentration of 5-10 µM.

Staining Procedure
The following diagram illustrates the workflow for staining both suspension and adherent cells

with Daspei.
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Daspei Staining Workflow

Suspension Cells

Adherent Cells

Collect cells by centrifugation

Wash cells twice with PBS

Resuspend cells to 1x10^6/mL

Add Daspei working solution

Incubate for 30-60 minutes at room temperature

Centrifuge and discard supernatant

Wash cells twice with PBS

Resuspend in serum-free medium or PBS

Observe using a fluorescence microscope
or flow cytometer

Culture cells on sterile coverslips

Remove coverslip from medium

Apply 100 µL of staining working solution

Incubate for 30-60 minutes

Remove staining solution

Wash coverslips 2-3 times with culture medium

Click to download full resolution via product page

Caption: Workflow for staining suspension and adherent cells with Daspei.
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Disposal Plan
Proper disposal of Daspei and all contaminated materials is crucial to ensure laboratory and

environmental safety. As the toxicological properties of Daspei are not fully known, it should be

handled as hazardous chemical waste.

Waste Segregation and Collection
Liquid Waste:

Collect all aqueous solutions containing Daspei (e.g., used staining solutions, wash

buffers) in a clearly labeled, leak-proof container.

Solutions of Daspei in DMSO should be collected in a separate, appropriately labeled

container for halogenated organic waste.

Do not dispose of Daspei solutions down the drain.

Solid Waste:

Collect all materials contaminated with Daspei, such as pipette tips, gloves, and paper

towels, in a dedicated, sealed plastic bag or a labeled container.

Gels stained with Daspei should also be collected in this solid waste stream.[1]

Do not dispose of contaminated solid waste in the regular trash.[1]

Labeling and Storage
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide)".

Store waste containers in a designated satellite accumulation area, away from incompatible

materials, until they are collected for disposal.

Final Disposal
Arrange for the collection of all Daspei waste by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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